Cas no 1000573-93-2 (4-Bromo-2-chloro-6-methylphenyl isothiocyanate)
1000573-93-2 structure
Product Name:4-Bromo-2-chloro-6-methylphenyl isothiocyanate
CAS No:1000573-93-2
MF:C8H5BrClNS
MW:262.553998708725
CID:3157784
PubChem ID:26599154
Update Time:2025-04-21
4-Bromo-2-chloro-6-methylphenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-chloro-6-methylphenyl isothiocyanate
- 5-bromo-1-chloro-2-isothiocyanato-3-methylbenzene
- 1000573-93-2
-
- MDL: MFCD09878186
- Inchi: 1S/C8H5BrClNS/c1-5-2-6(9)3-7(10)8(5)11-4-12/h2-3H,1H3
- InChI Key: BMTOGEQRCYUMJQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C)C=1)N=C=S)Cl
Computed Properties
- Exact Mass: 260.90146Da
- Monoisotopic Mass: 260.90146Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 44.5Ų
4-Bromo-2-chloro-6-methylphenyl isothiocyanate Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
1000573-93-2 (4-Bromo-2-chloro-6-methylphenyl isothiocyanate) Related Products
- 6095-82-5(2,4,6-Trimethylphenyl isothiocyanate)
- 19241-16-8(2,6-Dimethylphenyl isothiocyanate)
- 614-69-7(o-Tolyl isothiocyanate)
- 51765-88-9(Benzenamine, N-[(4-bromophenyl)methylene]-3-chloro-)
- 39842-01-8(2,4-Dimethylphenyl isothiocyanate)
- 3984-20-1(2,4-Dimethylphenyl isothiocyanate)
- 2868-39-5(Benzenamine, 2-chloro-6-(1,1-dimethylethyl)-N-methylene-)
- 145689-84-5(Benzene, 5-bromo-2-isothiocyanato-1,3-bis(1-methylethyl)-)
- 546094-34-2(1,1'-Biphenyl, 3'-chloro-3-isothiocyanato-2-methyl-)
- 385449-80-9(Phenol, 2,4-dibromo-6-[[(2-chloro-6-methylphenyl)imino]methyl]-)
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